Cas no 89247-08-5 (3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro-)

• Product Name: 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro-
• CAS No: 89247-08-5
• MF: C₆HCl₂N₃O₂
• MW: 217.997038602829
• CID: 606852
• PubChem ID: 71323097
• Update Time: 2025-06-10

3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro-
• 4,6-dichloro-5-nitropyridine-3-carbonitrile
• 89247-08-5
• 4,6-Dichloro-5-nitronicotinonitrile
• DTXSID00752714

• Inchi： 1S/C6HCl2N3O2/c7-4-3(1-9)2-10-6(8)5(4)11(12)13/h2H
• InChI Key： OCJPGECKCVYJOG-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 216.9445817g/mol
• Monoisotopic Mass: 216.9445817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.5Ų

Additional information on 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro-

Recent Advances in the Study of 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- (CAS: 89247-08-5)

The compound 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- (CAS: 89247-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core substituted with cyano, chloro, and nitro functional groups, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, reactivity, and potential biological activities, particularly in the context of medicinal chemistry.

One of the key areas of research involving 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- is its role as a building block for the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of novel kinase inhibitors. The researchers utilized the compound as a precursor to develop a series of derivatives with enhanced selectivity and potency against specific kinase targets. The study highlighted the importance of the nitro and chloro substituents in modulating the electronic properties of the pyridine ring, thereby influencing the binding affinity of the resulting inhibitors.

In addition to its synthetic applications, recent investigations have explored the biological activities of 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- and its derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited promising antimicrobial activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that differs from traditional antibiotics. These findings suggest that 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- could serve as a scaffold for the development of new antimicrobial agents.

Another significant advancement in the study of this compound is its potential application in cancer therapy. A recent preprint article (2024) available on bioRxiv described the synthesis and evaluation of 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- derivatives as potential anticancer agents. The study found that certain derivatives exhibited selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, making them attractive candidates for further preclinical development.

The chemical reactivity of 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro- has also been a subject of recent research. A 2023 publication in Tetrahedron Letters detailed a novel method for the selective functionalization of the pyridine ring, enabling the synthesis of diverse derivatives with tailored properties. This methodological advancement opens new avenues for the exploration of structure-activity relationships (SAR) and the optimization of biological activity.

Despite these promising developments, challenges remain in the study and application of 3-Pyridinecarbonitrile, 4,6-dichloro-5-nitro-. Issues such as solubility, stability, and potential toxicity need to be addressed in future research. However, the compound's versatility and the recent progress in its study underscore its potential as a valuable tool in drug discovery and chemical biology. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in medicine and beyond.